Cas no 31599-79-8 (2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione)

2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione structure
31599-79-8 structure
Product Name:2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione
CAS No:31599-79-8
MF:C12H9ClO2
MW:220.65166258812
MDL:MFCD00518749
CID:307880
PubChem ID:123439
Update Time:2025-04-19

2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-(chloromethyl)-3-methyl-
    • 2-(chloromethyl)-3-methyl-1,4-Naphthalenedione
    • 2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione
    • PYQUHGSCPCDFBQ-UHFFFAOYSA-N
    • 1,4-Naphthalenedione, 2-(chloromethyl)-3-methyl-
    • 2-(chloromethyl)-3-methylnaphthalene-1,4-dione
    • 2-Chloromethyl,3-methyl naphthoquinone
    • 31599-79-8
    • Z277558208
    • AKOS003618137
    • EN300-9473579
    • 2-methyl-3-chloromethyl-1,4-napthoquinone
    • DTXSID80953560
    • 2-chloromethyl-3-methyl-1,4-naphthoquinone
    • 2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione (5f)
    • BDBM178087
    • SCHEMBL707464
    • MDL: MFCD00518749
    • Inchi: 1S/C12H9ClO2/c1-7-10(6-13)12(15)9-5-3-2-4-8(9)11(7)14/h2-5H,6H2,1H3
    • InChI Key: PYQUHGSCPCDFBQ-UHFFFAOYSA-N
    • SMILES: ClCC1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

  • Exact Mass: 220.02917
  • Monoisotopic Mass: 220.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 345.8°Cat760mmHg
  • Flash Point: 146°C
  • Refractive Index: 1.583
  • PSA: 34.14

2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-9473579-1g
2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione
31599-79-8 95%
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$871.0 2023-09-01
Enamine
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$3746.0 2023-09-01
Enamine
EN300-9473579-0.05g
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31599-79-8 95.0%
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Enamine
EN300-9473579-0.1g
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Enamine
EN300-9473579-0.25g
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$431.0 2025-03-21
Enamine
EN300-9473579-0.5g
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Enamine
EN300-9473579-1.0g
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Enamine
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31599-79-8 95.0%
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$2525.0 2025-03-21
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